Cas no 1003708-16-4 (1-Methyl-5-oxo-2-(m-tolyl)pyrrolidine-3-carboxylic acid)

• Product name: 1-Methyl-5-oxo-2-(m-tolyl)pyrrolidine-3-carboxylic acid
• CAS No: 1003708-16-4
• MF: C₁₃H₁₅NO₃
• MW: 233.2631
• CID: 1039643
• PubChem ID: 45073611

1-Methyl-5-oxo-2-(m-tolyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-oxo-2-(m-tolyl)pyrrolidine-3-carboxylic acid
• 1-methyl-2-(3-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-Methyl-5-oxo-2-m-tolyl-pyrrolidine-3-carboxylic acid
• AK104546
• ANW-71225
• CTK8C4182
• KB-219461
• MolPort-003-984-629
• PubChem9151
• 1-Methyl-5-oxo-2-(m-tolyl)pyrrolidine-3-carboxylicacid
• DB-328994
• DTXSID20662806
• AKOS013382195
• 3-Pyrrolidinecarboxylic acid, 1-methyl-2-(3-methylphenyl)-5-oxo-
• 1003708-16-4

• Inchi： InChI=1S/C13H15NO3/c1-8-4-3-5-9(6-8)12-10(13(16)17)7-11(15)14(12)2/h3-6,10,12H,7H2,1-2H3,(H,16,17)
• InChI Key： LUUXCQSBXDIURC-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2C(CC(=O)N2C)C(=O)O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų